Cas no 15455-83-1 (Cholesterol Nonyl Carbonate)

• Product Name: Cholesterol Nonyl Carbonate
• CAS No: 15455-83-1
• MF: C₃₇H₆₄O₃
• MW: 556.902272224426
• MDL: MFCD00059506
• CID: 120994
• PubChem ID: 87563369
• Update Time: 2025-06-09

Cholesterol Nonyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-(nonyl carbonate)
• Cholesterol Nonyl Carbonate
• CHOLESTEROL N-NONYL CARBONATE
• Nonyl Carbonic Acid Cholesterol Ester
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] nonyl carbonate
• (3beta)-Cholest-5-en-3-yl nonyl carbonate
• B0256
• Cholesterol Nonyl Carbonate, >/=95%
• SCHEMBL4427941
• DTXSID60659856
• 15455-83-1
• CS-0183051
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl nonyl carbonate
• AKOS015840238
• MFCD00059506
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-9A,11A-DIMETHYL-1-[(2R)-6-METHYLHEPTAN-2-YL]-1H,2H,3H,3AH,3BH,4H,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL NONYL CARBONATE
• CLVJSPXXNWCOJH-IATSNXCDSA-N
• DB-257655

• MDL： MFCD00059506
• Inchi： 1S/C37H64O3/c1-7-8-9-10-11-12-13-25-39-35(38)40-30-21-23-36(5)29(26-30)17-18-31-33-20-19-32(28(4)16-14-15-27(2)3)37(33,6)24-22-34(31)36/h17,27-28,30-34H,7-16,18-26H2,1-6H3/t28-,30+,31+,32-,33+,34+,36+,37-/m1/s1
• InChI Key： CLVJSPXXNWCOJH-IATSNXCDSA-N
• SMILES： O(C(=O)OCCCCCCCCC)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 556.48600
• Monoisotopic Mass: 556.48554590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Boiling Point: 616.8±25.0 °C at 760 mmHg
• Flash Point: 145.2±17.3 °C
• PSA: 35.53000
• LogP: 11.30020
• Solubility: Not determined
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Cholesterol Nonyl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives

Additional information on Cholesterol Nonyl Carbonate

Cholesterol Nonyl Carbonate: A Comprehensive Overview

Cholesterol Nonyl Carbonate, also known by its CAS No. 15455-83-1, is a compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound is a derivative of cholesterol, a well-known sterol present in cell membranes, and is modified by the addition of a nonyl carbonate group. The combination of cholesterol's structural integrity with the functional properties of the nonyl carbonate group makes this compound highly versatile in various fields, including pharmaceuticals, cosmetics, and materials science.

The synthesis of Cholesterol Nonyl Carbonate involves a series of chemical reactions that ensure the stability and functionality of the final product. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and environmentally friendly. The compound's structure allows for easy modification, enabling its use in drug delivery systems where controlled release is critical. For instance, studies have shown that Cholesterol Nonyl Carbonate can serve as a lipid component in nanoparticles designed for targeted drug delivery, enhancing the efficacy of therapeutic agents while minimizing side effects.

In the field of cosmetics, Cholesterol Nonyl Carbonate has been explored as a potential ingredient in skincare products due to its ability to enhance skin barrier function. Research indicates that this compound can improve the penetration of active ingredients into the skin, making it an attractive option for anti-aging and moisturizing formulations. Furthermore, its compatibility with various cosmetic bases ensures that it can be integrated into a wide range of products without compromising their stability or performance.

The application of Cholesterol Nonyl Carbonate extends beyond pharmaceuticals and cosmetics into materials science. Its unique properties make it an ideal candidate for use in biodegradable polymers and coatings. Recent studies have highlighted its potential in developing eco-friendly packaging materials that degrade naturally without harming the environment. This aligns with the growing global emphasis on sustainable practices and reducing plastic waste.

In terms of safety and toxicity, Cholesterol Nonyl Carbonate has undergone rigorous testing to ensure its suitability for various applications. Regulatory bodies have approved its use in pharmaceuticals and cosmetics under specific guidelines, which underscores its safety profile when used appropriately. However, ongoing research continues to monitor its long-term effects to ensure continued compliance with safety standards.

The market demand for Cholesterol Nonyl Carbonate has been steadily increasing due to its expanding range of applications and the growing need for innovative solutions across industries. Manufacturers are investing in scalable production methods to meet this demand while maintaining quality standards. Additionally, collaborations between academia and industry are fostering further innovation, paving the way for new applications that were previously unimaginable.

In conclusion, Cholesterol Nonyl Carbonate, CAS No. 15455-83-1, stands out as a multifaceted compound with immense potential across various sectors. Its adaptability, combined with ongoing research advancements, ensures that it will remain a key player in the development of cutting-edge products and technologies. As industries continue to evolve, so too will the role of this remarkable compound in shaping future innovations.